![molecular formula C16H18BrN3O4S B11654486 ethyl 5-(acetyloxy)-6-bromo-2-[(carbamimidoylsulfanyl)methyl]-1-methyl-1H-indole-3-carboxylate](/img/structure/B11654486.png)
ethyl 5-(acetyloxy)-6-bromo-2-[(carbamimidoylsulfanyl)methyl]-1-methyl-1H-indole-3-carboxylate
Overview
Description
- is a complex organic compound with the following chemical formula:
- It belongs to the class of indole derivatives and contains functional groups such as an ester (ethyl ester), an acetyl group, and a bromine atom.
- The compound’s structure includes an indole ring system, which is a common motif found in various natural products and synthetic compounds.
Ethyl 5-(acetyloxy)-6-bromo-2-[(carbamimidoylsulfanyl)methyl]-1-methyl-1H-indole-3-carboxylate: C25H27BrN2O5
.Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production Methods:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism remains unclear due to limited research.
- Potential molecular targets may include enzymes or receptors related to cellular processes.
- Further investigations are necessary to elucidate its mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C16H18BrN3O4S |
|---|---|
Molecular Weight |
428.3 g/mol |
IUPAC Name |
ethyl 5-acetyloxy-6-bromo-2-(carbamimidoylsulfanylmethyl)-1-methylindole-3-carboxylate |
InChI |
InChI=1S/C16H18BrN3O4S/c1-4-23-15(22)14-9-5-13(24-8(2)21)10(17)6-11(9)20(3)12(14)7-25-16(18)19/h5-6H,4,7H2,1-3H3,(H3,18,19) |
InChI Key |
WVVNFQKEGWCRFU-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=CC(=C(C=C21)OC(=O)C)Br)C)CSC(=N)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
